Cas no 142629-81-0 (L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester)

• Product Name: L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester
• CAS No: 142629-81-0
• MF: C₂₀H₂₅N₆O₈P
• MW: 508.421664953232
• CID: 146766
• PubChem ID: 5486756
• Update Time: 2025-07-21

L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester
• 3'-Azidothymidine-5'-(phenylmethoxyalanyl)phosphate
• Azt-pmap
• methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(phenoxy)phosphoryl]amino}propanoate (non-preferred name)
• N-(3'-Azido-3'-deoxy-P-phenyl-5'-thymidylyl)-L-alanine methyl ester
• methyl (2S)-2-[[[3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate
• 142629-81-0
• L-Alanine, N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester
• DA-71254

• Inchi： 1S/C20H25N6O8P/c1-12-10-26(20(29)22-18(12)27)17-9-15(23-25-21)16(33-17)11-32-35(30,24-13(2)19(28)31-3)34-14-7-5-4-6-8-14/h4-8,10,13,15-17H,9,11H2,1-3H3,(H,24,30)(H,22,27,29)/t13-,15?,16?,17?,35?/m0/s1
• InChI Key： CNUMCGXPKWOQFJ-SGTLBKTKSA-N
• SMILES： P(N[C@H](C(=O)OC)C)(=O)(OC1C=CC=CC=1)OCC1C(CC(N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 508.147
• Monoisotopic Mass: 508.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Color/Form: Solid powder

L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides

Additional information on L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester

Research Briefing on L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester (CAS: 142629-81-0)

The compound L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester (CAS: 142629-81-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This modified nucleoside derivative is of particular interest due to its potential applications in drug discovery, nucleic acid therapeutics, and bioconjugation strategies. Recent studies have focused on its synthesis, biochemical properties, and therapeutic potential, making it a promising candidate for further investigation.

The synthesis of L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester involves a multi-step process that incorporates an azido group at the 3'-position of the thymidine moiety, coupled with an L-alanine methyl ester. This modification introduces unique chemical properties, such as enhanced stability and reactivity, which are critical for its applications in click chemistry and targeted drug delivery systems. Researchers have optimized the synthetic route to improve yield and purity, as reported in recent publications.

One of the key applications of this compound lies in its role as a building block for oligonucleotide therapeutics. The azido group allows for efficient conjugation with other molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. This property has been exploited in the development of targeted drug delivery systems, where the compound serves as a linker between therapeutic agents and targeting moieties. Recent studies have demonstrated its efficacy in enhancing the cellular uptake and specificity of oligonucleotide-based drugs.

In addition to its therapeutic potential, L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester has been investigated for its biochemical interactions. Studies have shown that it can inhibit certain enzymes involved in nucleic acid metabolism, suggesting its potential as an enzyme inhibitor. Furthermore, its stability under physiological conditions makes it a suitable candidate for in vivo applications. These findings have been corroborated by recent in vitro and in vivo experiments, which highlight its low toxicity and high biocompatibility.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Researchers are currently exploring novel synthetic methodologies and purification techniques to address these issues. Additionally, ongoing studies are focused on elucidating its mechanism of action and optimizing its pharmacokinetic properties. The compound's versatility and unique chemical properties position it as a valuable tool in the development of next-generation therapeutics.

In conclusion, L-Alanine,N-(3'-azido-3'-deoxy-P-phenyl-5'-thymidylyl)-, methyl ester (CAS: 142629-81-0) represents a promising area of research in chemical biology and medicinal chemistry. Its applications in drug delivery, enzyme inhibition, and bioconjugation underscore its potential to address unmet medical needs. Future research should focus on overcoming production challenges and further validating its therapeutic efficacy in preclinical and clinical settings.